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Compound of Interest

Compound Name: GRI977143

Cat. No.: B1672144

For research use only. Not for use in diagnostic procedures.

Introduction

GRI977143 is a selective, non-lipid agonist of the lysophosphatidic acid 2 (LPA2) receptor, a
member of the G protein-coupled receptor family.[1] It exhibits anti-apoptotic properties by
inhibiting the activation of caspases 3, 7, 8, and 9, preventing Bax translocation, and reducing
PARP-1 cleavage.[1] Furthermore, GRI977143 activates the ERK1/2 survival pathway.[1]
Research indicates its potential as a therapeutic agent, particularly in models of allergic asthma
where it has been shown to suppress airway hyperresponsiveness and inflammation when
administered before an allergen challenge.[2][3][4]

Physicochemical Properties

Property Value Reference

Molecular Formula C22H17NO4S [5]

Molecular Weight 391.44 g/mol

Appearance White to off-white solid [6]

CAS Number 325850-81-5 [5]6]
Solubility
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GRI977143 is soluble in dimethyl sulfoxide (DMSO).[1][5] For optimal results, it is
recommended to use freshly opened, anhydrous DMSO, as the presence of water can affect
solubility.[6] Sonication may be required to achieve complete dissolution at higher

concentrations.[6]

Solvent Solubility Reference

DMSO Up to 50 mg/mL (127.73 mM) [6]

Up to 35 mg/mL

10 mg/mL (clear solution) [5]

Note: It is not recommended to store GRI977143 in solution for extended periods.[1] For long-
term storage, aliquoting and storing at -20°C for up to three months is advised.

Biological Activity

GRI977143 is a selective agonist for the LPA2 receptor with an EC50 of 3.3 uM.[1][6] It does
not activate other LPA GPCRs at concentrations up to 10 uM.[1] Its biological effects are
primarily mediated through the activation of the LPA2 receptor, leading to the modulation of
downstream signaling pathways involved in cell survival and inflammation.

Signaling Pathway

Activation of the LPA2 receptor by GRI977143 initiates a signaling cascade that promotes cell
survival and mitigates inflammatory responses. A key pathway activated is the ERK1/2
signaling cascade, which plays a crucial role in cell proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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